1-(4-fluorobenzyl)-4-(2-furylmethyl)piperazine

• IUPAC Name: 1-[(4-fluorophenyl)methyl]-4-(furan-2-ylmethyl)piperazine
• InChI: InChI=1S/C16H19FN2O/c17-15-5-3-14(4-6-15)12-18-7-9-19(10-8-18)13-16-2-1-11-20-16/h1-6,11H,7-10,12-13H2
• InChI Key: GILCTYYOKJOMRN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=C(C=C2)F)CC3=CC=CO3
• Molecular Formula: C16H19FN2O
• Molecular Weight: 274.33 g/mol

Description

1-(4-fluorobenzyl)-4-(2-furylmethyl)piperazine, also known as pFB-FMP, is a chemical compound that belongs to the class of piperazine derivatives. It has gained significant attention in recent years due to its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 1-(4-fluorobenzyl)-4-(2-furylmethyl)piperazine is not yet fully understood. However, studies have suggested that it acts as a partial agonist at the 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. It also acts as an antagonist at the 5-HT2A receptor, which is involved in the regulation of cognition, perception, and mood.
Biochemical and Physiological Effects:
Studies have shown that this compound has a range of biochemical and physiological effects. It has been found to increase serotonin levels in certain areas of the brain, which may contribute to its anxiolytic and antidepressant effects. It has also been found to decrease the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the regulation of stress and anxiety.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(4-fluorobenzyl)-4-(2-furylmethyl)piperazine is its potential as a research tool for studying the serotonin system in the brain. It has been found to have high selectivity for the 5-HT1A and 5-HT2A receptors, which makes it a useful tool for studying the role of these receptors in various physiological and pathological conditions. However, one limitation of this compound is its relatively low potency compared to other serotonin receptor ligands. This may limit its usefulness in certain experiments.

Future Directions

There are several future directions for research on 1-(4-fluorobenzyl)-4-(2-furylmethyl)piperazine. One area of interest is its potential as a therapeutic agent for the treatment of anxiety and depression. Further studies are needed to determine its efficacy and safety in humans. Another area of interest is its potential as a research tool for studying the role of the serotonin system in various physiological and pathological conditions. Future studies may also explore the use of this compound in combination with other drugs or therapies for the treatment of various disorders.

Scientific Research Applications

PFB-FMP has been found to have potential applications in scientific research. It has been studied for its effects on the central nervous system, particularly in relation to serotonin receptors. Studies have shown that 1-(4-fluorobenzyl)-4-(2-furylmethyl)piperazine acts as a partial agonist at the 5-HT1A receptor and as an antagonist at the 5-HT2A receptor. It has also been studied for its potential use in the treatment of anxiety and depression.